Sodium;(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate

• IUPAC Name: sodium;(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate
• InChI: InChI=1S/C8H12O4.Na/c9-5-4-1-2-8(3-4,6(5)10)7(11)12;/h4-6,9-10H,1-3H2,(H,11,12);/q;+1/p-1/t4-,5+,6+,8-;/m1./s1
• InChI Key: RANLZZMTWVQQLI-QJTYEHDSSA-M
• Canonical SMILES: C1CC2(CC1C(C2O)O)C(=O)[O-].[Na+]
• Isomeric SMILES: C1C[C@]2(C[C@@H]1[C@@H]([C@@H]2O)O)C(=O)[O-].[Na+]
• Molecular Formula: C8H11NaO4
• Molecular Weight: 194.16 g/mol

Description

“Sodium;(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate” is a chemical compound. It is a sodium salt of a carboxylic acid derived from a bicyclo[2.2.1]heptane structure.

Synthesis Analysis

The synthesis of similar compounds has been achieved via an organocatalytic formal [4 + 2] cycloaddition reaction. This method allows for the rapid creation of a wide range of bicyclo[2.2.1]heptane-1-carboxylates from simple starting materials under mild and operationally simple conditions.

Molecular Structure Analysis

The molecular structure of the compound is derived from the bicyclo[2.2.1]heptane structure, which is a privileged molecular structure embedded in numerous compounds with various functions.

Chemical Reactions Analysis

The compound can be synthesized through a formal [4 + 2] cycloaddition reaction enabled by organocatalysis. This reaction is distinct from preceding methods, which involve enamine catalysis or Brønsted acid catalysis.

Future Directions

The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules, and therefore it is highly desirable for relevant drug discovery.